N-[4-(4-Methoxypiperidin-1-YL)phenyl]-3-(2,4,6-trimethoxyphenyl)propanamide

• IUPAC Name: N-[4-(4-methoxypiperidin-1-yl)phenyl]-3-(2,4,6-trimethoxyphenyl)propanamide
• InChI: InChI=1S/C24H32N2O5/c1-28-19-11-13-26(14-12-19)18-7-5-17(6-8-18)25-24(27)10-9-21-22(30-3)15-20(29-2)16-23(21)31-4/h5-8,15-16,19H,9-14H2,1-4H3,(H,25,27)
• InChI Key: STDDGSOFJTYRJZ-UHFFFAOYSA-N
• Canonical SMILES: COC1CCN(CC1)C2=CC=C(C=C2)NC(=O)CCC3=C(C=C(C=C3OC)OC)OC
• Molecular Formula: C24H32N2O5
• Molecular Weight: 428.5 g/mol

Description

N-[4-(4-Methoxypiperidin-1-YL)phenyl]-3-(2,4,6-trimethoxyphenyl)propanamide, also known as MT-45, is a synthetic opioid analgesic drug. It was first synthesized in the 1970s by scientists at the pharmaceutical company Dainippon Sumitomo Pharma in Japan. MT-45 is structurally similar to other opioids such as fentanyl and morphine, but it has a unique chemical structure that sets it apart from other opioids.

Scientific Research Applications

Potential Analgesic and Anti-inflammatory Applications

N-[4-(4-Methoxypiperidin-1-YL)phenyl]-3-(2,4,6-trimethoxyphenyl)propanamide and its derivatives have shown potential in analgesic and anti-inflammatory applications. Derivatives such as 4β-Methoxy-4α-phenyl-3α, 5α-propanopiperidine have demonstrated significant enhancement in analgesic and antitussive activities upon the introduction of a m-hydroxy substituent into the phenyl group. Additionally, some N-carbamates of these derivatives exhibit appreciable anti-inflammatory effects alongside their analgesic activity (Oki et al., 1974).

Antioxidant and Anticancer Activity

Recent studies have synthesized novel derivatives of 3-[(4-Methoxyphenyl)amino]propanehydrazide, incorporating various moieties with confirmed molecular structures. These compounds demonstrated significant antioxidant activity, with some derivatives showing higher antioxidant potency than ascorbic acid. Moreover, their anticancer activity was tested against human glioblastoma and triple-negative breast cancer cell lines, identifying compounds with pronounced cytotoxicity, especially against the glioblastoma U-87 cell line (Tumosienė et al., 2020).

Anticonvulsant Potential

A library of new hybrid compounds derived from 2-(2,5-dioxopyrrolidin-1-yl)propanamides and butanamides, designed by merging chemical fragments from known antiepileptic drugs, showed broad-spectrum anticonvulsant activity in preclinical seizure models. These findings suggest the potential of these compounds as innovative anticonvulsant agents, highlighting one compound with superior protective indexes and safety profile compared to existing antiepileptic drugs (Kamiński et al., 2015).

Antimicrobial Properties

Compounds synthesized from N-(5-(2-Cholrobenzylidene)-4-oxo-2-arylthiazolidine-3-yl)-2-(6-methoxynephthalen-2-yl) propanamide, leveraging the analgesic and anti-inflammatory potential of Naproxen, have exhibited excellent antibacterial and antifungal activities. This suggests their utility as potential antibacterial and antifungal agents in medical research and therapy applications (Zala et al., 2015).